Methyl 2-[4-(but-2-ynamido)phenyl]acetate

• IUPAC Name: methyl 2-[4-(but-2-ynoylamino)phenyl]acetate
• InChI: InChI=1S/C13H13NO3/c1-3-4-12(15)14-11-7-5-10(6-8-11)9-13(16)17-2/h5-8H,9H2,1-2H3,(H,14,15)
• InChI Key: SOPSAMYZRFBSHB-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC1=CC=C(C=C1)CC(=O)OC
• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol

Description

Methyl 2-[4-(but-2-ynamido)phenyl]acetate, also known as MBPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a derivative of phenylacetate and has a unique chemical structure that makes it a valuable compound for research purposes.

Scientific Research Applications

1. Fragrance Industry Application

Methyl 2-[4-(but-2-ynamido)phenyl]acetate is a member of the Aryl Alkyl Alcohol Simple Acid Esters (AAASAE) fragrance ingredients group. These ingredients are typically used in the fragrance industry due to their aromatic properties. The safety and toxicological profile of this compound, including skin irritation and sensitization potential, have been thoroughly studied, making it suitable for use in various fragrance products (McGinty, Letizia, & Api, 2012).

2. Medicinal Chemistry and Pharmacology

The compound is utilized in medicinal chemistry for synthesizing agents that address inflammation and pain management. Derivatives of this compound have been studied for their potential in diminishing inflammation, indicating its significance in the development of new pharmacological agents (Jiangli Zhang, 2005).

3. Corrosion Inhibition in Industrial Applications

A related compound, Methyl 2-(benzamido)-2-(4-phenyl-1H-1,2,3-triazol-1-yl) acetate, has been studied for its application as a corrosion inhibitor. Such derivatives are significant in industrial settings where metal corrosion can be a major issue, especially in acidic environments. The compound's effectiveness in protecting mild steel in sulfuric acid solutions has been particularly noted, showcasing its utility in industrial maintenance (Elazhary et al., 2019).

4. Research in Biochemical and Molecular Studies

This compound and its derivatives find use in biochemical research, particularly in studies involving molecular interactions, biotransformation, and drug development. The compound's interaction with various biochemical pathways and its transformation in biological systems are key areas of study, providing insights into its pharmacokinetics and pharmacodynamics (Gültekin et al., 2020).

5. Synthesis of Biologically Active Compounds

The synthesis of biologically active compounds using this compound is a significant area of research. The compound serves as an intermediate in the synthesis of various pharmacologically active agents, such as antihypertensive and antibacterial compounds. This highlights its importance in the field of medicinal chemistry and drug discovery (Sher Ali et al., 2012).